
An In-depth Technical Guide to
Chlorocyclohexane: Molecular Structure,

Properties, and Synthesis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of chlorocyclohexane, a versatile

halogenated organic compound. It details the molecule's fundamental physicochemical

properties, spectroscopic signature, and established synthetic protocols, with a focus on

providing actionable information for laboratory applications.

Molecular Structure and Physicochemical
Properties
Chlorocyclohexane, also known as cyclohexyl chloride, is a cyclic alkyl halide. The molecule

consists of a six-membered cyclohexane ring where one hydrogen atom is substituted by a

chlorine atom. The chlorine atom can exist in either an axial or equatorial position due to the

chair conformation of the cyclohexane ring, with the equatorial conformer being more stable.

Data Presentation: Physicochemical Properties of Chlorocyclohexane

All quantitative data has been summarized in the table below for easy reference and

comparison.
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Property Value Source(s)

Molecular Formula C₆H₁₁Cl [1][2][3][4][5]

Molecular Weight 118.60 g/mol [1][3]

CAS Number 542-18-7 [1][2][3][4]

Appearance Colorless liquid [1][2][5]

Odor Suffocating, unpleasant [1][5]

Boiling Point 142 °C [1][2][5]

Melting Point -44 °C [1][2][5]

Density 1.000 g/mL at 20 °C/4 °C [1]

Solubility

Insoluble in water; soluble in

alcohol, ether, acetone,

benzene, and chloroform.[1][6]

Refractive Index 1.4626 at 20 °C [1]

Flash Point 90 °F (32.2 °C) [1]

Vapor Density 4.08 (Air = 1) [1]

Experimental Protocols
This section details the methodologies for the synthesis and characterization of

chlorocyclohexane, providing a framework for laboratory replication.

Synthesis of Chlorocyclohexane via Sₙ1 Reaction from
Cyclohexanol
A common and effective method for the preparation of chlorocyclohexane is through the Sₙ1

(unimolecular nucleophilic substitution) reaction of cyclohexanol with hydrochloric acid, often

catalyzed by zinc chloride (ZnCl₂).[7][8]

Reaction: C₆H₁₁OH + HCl --(ZnCl₂)--> C₆H₁₁Cl + H₂O
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Detailed Methodology:

Reagent Preparation: In a round-bottom flask equipped with a reflux condenser, combine

cyclohexanol and concentrated hydrochloric acid. A common molar ratio is approximately 1:5

to ensure an excess of the nucleophile.

Catalyst Addition: Carefully add anhydrous zinc chloride to the reaction mixture. The zinc

chloride acts as a Lewis acid, coordinating with the hydroxyl group of the cyclohexanol to

make it a better leaving group.

Reflux: Heat the reaction mixture to reflux. The reflux temperature will be close to the boiling

point of the mixture. Maintain reflux for a period of 30 minutes to an hour to ensure the

reaction goes to completion.[7]

Work-up and Extraction:

Allow the mixture to cool to room temperature. Two layers will form: an upper organic layer

containing the product and a lower aqueous layer.

Transfer the mixture to a separatory funnel. Separate the aqueous layer.

Wash the organic layer sequentially with:

Water to remove the majority of the remaining acid and zinc salts.

A 5-10% sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid. Be

sure to vent the separatory funnel frequently to release the carbon dioxide gas

produced.

A final wash with water.

Drying: Transfer the washed organic layer to a clean, dry Erlenmeyer flask and dry it over an

anhydrous drying agent such as anhydrous calcium chloride (CaCl₂) or sodium sulfate

(Na₂SO₄).

Purification:

Decant or filter the dried liquid to remove the drying agent.
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Purify the crude chlorocyclohexane by simple or fractional distillation. Collect the fraction

boiling at approximately 141-143 °C.

Characterization of Chlorocyclohexane
The identity and purity of the synthesized chlorocyclohexane can be confirmed using various

spectroscopic techniques.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum of chlorocyclohexane will show a complex pattern of

signals in the aliphatic region. The proton on the carbon bearing the chlorine atom (the α-

proton) will be the most downfield signal, typically appearing around 4.0 ppm. The other

cyclohexane protons will appear as a series of overlapping multiplets further upfield.

¹³C NMR: The carbon NMR spectrum provides a clearer picture. The carbon atom bonded to

the chlorine will be the most downfield signal in the aliphatic region. The other five carbon

atoms of the cyclohexane ring will appear at distinct chemical shifts.

2.2.2. Infrared (IR) Spectroscopy

The IR spectrum of chlorocyclohexane will be characterized by:

C-H stretching vibrations: Strong absorptions in the region of 2850-2950 cm⁻¹.

C-H bending vibrations: Absorptions around 1450 cm⁻¹.

C-Cl stretching vibration: A characteristic absorption in the fingerprint region, typically

between 650 and 850 cm⁻¹. The exact position can depend on whether the chlorine is in an

axial or equatorial position.

2.2.3. Mass Spectrometry (MS)

The mass spectrum of chlorocyclohexane will show a molecular ion peak (M⁺) at m/z = 118.

A characteristic feature of chlorine-containing compounds is the presence of an M+2 peak at

m/z = 120, with an intensity of approximately one-third of the molecular ion peak, due to the

natural abundance of the ³⁷Cl isotope. Common fragmentation patterns include the loss of HCl

(M-36) and the loss of the chlorine atom (M-35).
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Visualizations
The following diagrams illustrate key logical and experimental relationships in the synthesis of

chlorocyclohexane.
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Caption: Experimental workflow for the synthesis of chlorocyclohexane.
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Caption: Simplified Sₙ1 reaction mechanism for chlorocyclohexane synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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